2-{[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-ethylphenyl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H21N5OS/c1-3-13-25-19(16-9-11-21-12-10-16)23-24-20(25)27-14-18(26)22-17-8-6-5-7-15(17)4-2/h3,5-12H,1,4,13-14H2,2H3,(H,22,26)
• InChI Key: CCPLTFRCUJNSCM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NN=C(N2CC=C)C3=CC=NC=C3
• Molecular Formula: C20H21N5OS
• Molecular Weight: 379.5 g/mol

Description

The chemical compound of interest belongs to a class of compounds that have garnered attention due to their wide range of potential pharmaceutical activities. The 1,2,4-triazole ring system, in particular, has been the focus of many studies because of its presence in compounds with various biological activities, such as anti-inflammatory, antimicrobial, and anticancer effects. The synthesis and study of such compounds are motivated by their promising applications in pharmaceutical chemistry.

Synthesis Analysis

The synthesis of related compounds involves the condensation of 4-phenyl-5-(pyridine-4-yl)-4H-1,2,4-triazole-3-thiol with 2-Chloro-N-(aryl)acetamide in the presence of anhydrous potassium carbonate. This process is typically followed by structural elucidation using techniques like H1NMR, MASS Spectra, IR Spectra, and Elemental Analysis (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

Molecular Structure Analysis

The molecular structure of compounds within this category has been studied through various spectroscopic methods. These studies are crucial for understanding the compound's molecular geometry, which influences its reactivity and interaction with biological targets. The structural assessment often involves single-crystal X-ray diffraction, providing detailed insights into the molecular arrangement and conformation (Cansiz et al., 2012).